Cas no 915188-73-7 (N-4-(1,3-benzoxazol-2-yl)phenyl-4-methyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-4-(1,3-benzoxazol-2-yl)phenyl-4-methyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 915188-73-7
• MF: C₁₇H₁₂N₄O₂S
• MW: 336.367781639099
• CID: 6204429
• PubChem ID: 21008212
• Update Time: 2025-05-05

N-4-(1,3-benzoxazol-2-yl)phenyl-4-methyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(1,3-benzoxazol-2-yl)phenyl-4-methyl-1,2,3-thiadiazole-5-carboxamide
• F0817-0553
• N-[4-(1,3-benzoxazol-2-yl)phenyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide
• CCG-323798
• N-(4-(benzo[d]oxazol-2-yl)phenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
• 915188-73-7
• AKOS003675961
• N-[4-(1,3-benzoxazol-2-yl)phenyl]-4-methylthiadiazole-5-carboxamide

• Inchi： 1S/C17H12N4O2S/c1-10-15(24-21-20-10)16(22)18-12-8-6-11(7-9-12)17-19-13-4-2-3-5-14(13)23-17/h2-9H,1H3,(H,18,22)
• InChI Key： LYRIFNARZAESJI-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=N1)C(NC1C=CC(=CC=1)C1=NC2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 336.06809681g/mol
• Monoisotopic Mass: 336.06809681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-4-(1,3-benzoxazol-2-yl)phenyl-4-methyl-1,2,3-thiadiazole-5-carboxamide

N-4-(1,3-benzoxazol-2-yl)phenyl-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 915188-73-7): A Comprehensive Overview

N-4-(1,3-benzoxazol-2-yl)phenyl-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 915188-73-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The chemical structure of N-4-(1,3-benzoxazol-2-yl)phenyl-4-methyl-1,2,3-thiadiazole-5-carboxamide is characterized by a benzoxazole moiety linked to a thiadiazole ring through a phenyl group. The presence of these functional groups imparts specific pharmacological properties to the molecule. The benzoxazole ring is a common scaffold in many bioactive compounds due to its ability to form hydrogen bonds and π-stacking interactions with biological targets. The thiadiazole ring, on the other hand, is known for its electron-withdrawing nature and can enhance the lipophilicity and metabolic stability of the compound.

Recent studies have highlighted the potential of N-4-(1,3-benzoxazol-2-yl)phenyl-4-methyl-1,2,3-thiadiazole-5-carboxamide in various therapeutic areas. One notable application is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

In addition to its anticancer properties, N-4-(1,3-benzoxazol-2-yl)phenyl-4-methyl-1,2,3-thiadiazole-5-carboxamide has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-4-(1,3-benzoxazol-2-yl)phenyl-4-methyl-1,2,3-thiadiazole-5-carboxamide has been extensively studied to optimize its therapeutic potential. Preclinical data indicate that this compound has good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the liver and lungs. The compound is metabolized primarily by cytochrome P450 enzymes in the liver, with major metabolites being excreted via urine and feces.

To further explore the clinical potential of N-4-(1,3-benzoxazol-2-yl)phenyl-4-methyl-1,2,3-thiadiazole-5-carboxamide, several phase I and II clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in patients with various cancers and inflammatory conditions. Preliminary results from these trials have been promising, with no major adverse effects reported at therapeutic doses.

In conclusion, N-4-(1,3-benzoxazol-2-y l)phenyl - 4 - methyl - 1 , 2 , 3 - thiad iazole - 5 - carbox amide (CAS No. 915188 - 73 - 7) represents a promising lead compound in the development of new therapeutic agents for cancer and inflammatory diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound holds significant potential to improve patient outcomes in various medical conditions.